Cas no 5541-64-0 (Quinoxaline, 2-(4-nitrophenyl)-)
5541-64-0 structure
Product Name:Quinoxaline, 2-(4-nitrophenyl)-
CAS No:5541-64-0
MF:C14H9N3O2
MW:251.240162611008
CID:351982
PubChem ID:761838
Update Time:2025-04-19
Quinoxaline, 2-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline, 2-(4-nitrophenyl)-
- 2-(4-nitrophenyl)quinoxaline
- 2-(4-Nitro-phenyl)-quinoxaline
- MLS001203625
- Cambridge id 5162291
- SCHEMBL7153742
- AKOS000578941
- 5541-64-0
- CCG-276100
- HMS2844P16
- CHEMBL1434990
- SMR000505095
- AB00074752-01
- DTXSID901319859
- Oprea1_235725
-
- Inchi: 1S/C14H9N3O2/c18-17(19)11-7-5-10(6-8-11)14-9-15-12-3-1-2-4-13(12)16-14/h1-9H
- InChI Key: KINUCWHRJPFQQY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)C1C=NC2C=CC=CC=2N=1)=O
Computed Properties
- Exact Mass: 251.06957
- Monoisotopic Mass: 251.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- Density: 1.342
- Boiling Point: 438.3°C at 760 mmHg
- Flash Point: 218.9°C
- Refractive Index: 1.688
- PSA: 68.92
Quinoxaline, 2-(4-nitrophenyl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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